![molecular formula C18H21N3O2 B7480567 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide](/img/structure/B7480567.png)
1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide
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Overview
Description
1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide, also known as AMQ-18, is a small molecule drug that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. AMQ-18 is a quinoline-based compound that has been shown to exhibit a variety of bioactive properties, including anti-inflammatory, analgesic, and anti-tumor effects.
Mechanism of Action
The mechanism of action of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide is not fully understood, but it is believed to involve the inhibition of the NF-κB pathway. This pathway is involved in the regulation of immune responses and inflammation. By inhibiting this pathway, this compound may reduce the production of pro-inflammatory cytokines and other mediators of inflammation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a variety of biochemical and physiological effects. In addition to its anti-inflammatory effects, this compound has also been shown to exhibit analgesic effects in animal models of pain. Furthermore, this compound has been shown to exhibit anti-tumor effects in vitro, suggesting that it may have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide is its high purity and yield, which makes it an ideal compound for use in laboratory experiments. However, one limitation of this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its potential therapeutic applications.
Future Directions
There are several future directions for research on 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide. One area of interest is the development of more potent and selective analogs of this compound that exhibit improved pharmacokinetic properties. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in various disease models. Finally, more research is needed to determine the safety and toxicity of this compound in vivo, which will be important for the development of this compound as a potential therapeutic agent.
Synthesis Methods
The synthesis of 1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide involves the reaction of 2-methylquinoline-6-carboxylic acid with acetic anhydride and piperidine in the presence of a catalyst. The resulting product is then purified by column chromatography to obtain the final compound. The synthesis method has been optimized to produce high yields of pure this compound, making it a viable drug candidate for further research.
Scientific Research Applications
1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide has been extensively studied for its therapeutic potential in various disease models. In preclinical studies, this compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that this compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
1-acetyl-N-(2-methylquinolin-6-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-12-3-4-15-11-16(5-6-17(15)19-12)20-18(23)14-7-9-21(10-8-14)13(2)22/h3-6,11,14H,7-10H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEFUVROJWRMGMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C=C(C=C2)NC(=O)C3CCN(CC3)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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